Cas no 2305185-07-1 (1,1-Dimethylethyl (3S)-4-(chlorosulfonyl)-3-methyl-1-piperazinecarboxylate)

• Product Name: 1,1-Dimethylethyl (3S)-4-(chlorosulfonyl)-3-methyl-1-piperazinecarboxylate
• CAS No: 2305185-07-1
• MF: C₁₀H₁₉ClN₂O₄S
• MW: 298.786860704422
• CID: 5891846
• PubChem ID: 138987562
• Update Time: 2025-10-21

1,1-Dimethylethyl (3S)-4-(chlorosulfonyl)-3-methyl-1-piperazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl (3S)-4-(chlorosulfonyl)-3-methyl-1-piperazinecarboxylate
• tert-Butyl (S)-4-(chlorosulfonyl)-3-methylpiperazine-1-carboxylate
• EN300-6746464
• 2305185-07-1
• Tert-butyl (3S)-4-chlorosulfonyl-3-methylpiperazine-1-carboxylate
• tert-butyl (3S)-4-(chlorosulfonyl)-3-methylpiperazine-1-carboxylate

• Inchi： 1S/C10H19ClN2O4S/c1-8-7-12(9(14)17-10(2,3)4)5-6-13(8)18(11,15)16/h8H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： JBIMBVDMKDKWKA-QMMMGPOBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(S(Cl)(=O)=O)[C@@H](C)C1

Computed Properties

• Exact Mass: 298.0754060g/mol
• Monoisotopic Mass: 298.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 388.3±31.0 °C(Predicted)
• pka: -1.36±0.70(Predicted)

Additional information on 1,1-Dimethylethyl (3S)-4-(chlorosulfonyl)-3-methyl-1-piperazinecarboxylate

Professional Introduction to Compound with CAS No. 2305185-07-1 and Product Name: 1,1-Dimethylethyl (3S)-4-(chlorosulfonyl)-3-methyl-1-piperazinecarboxylate

The compound with the CAS number 2305185-07-1 and the product name 1,1-Dimethylethyl (3S)-4-(chlorosulfonyl)-3-methyl-1-piperazinecarboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The unique combination of substituents, including the 1,1-dimethylethyl group, the (3S) configuration, the 4-(chlorosulfonyl) moiety, and the 3-methyl-1-piperazinecarboxylate backbone, contributes to its distinct chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel piperazine derivatives due to their broad spectrum of biological activities. Piperazine scaffolds are widely recognized for their role in various pharmacological applications, including antipsychotics, antihistamines, and antiparasitic agents. The specific configuration of the (3S) stereocenter in this compound is particularly noteworthy, as stereochemistry plays a crucial role in determining the efficacy and selectivity of pharmaceutical compounds. The presence of the 4-(chlorosulfonyl) group introduces a strong electron-withdrawing effect, which can influence the compound's reactivity and interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The 1,1-dimethylethyl group provides steric hindrance and stability to the molecule, making it a valuable intermediate in synthetic chemistry. Additionally, the 3-methyl-1-piperazinecarboxylate moiety offers a versatile platform for further functionalization. These features make it an attractive candidate for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have highlighted the importance of chlorosulfonyl derivatives in medicinal chemistry. The 4-(chlorosulfonyl) group not only enhances the compound's solubility but also increases its binding affinity to certain biological targets. This has led to increased interest in exploring chlorosulfonyl-substituted piperazines for their potential therapeutic benefits. For instance, research has shown that such derivatives can exhibit potent activity against various enzymatic targets, making them promising candidates for treating a range of diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as chiral resolution and asymmetric synthesis, are employed to ensure high yield and purity. The use of these techniques underscores the compound's complexity and highlights the expertise required to produce it on an industrial scale.

In terms of biological activity, preliminary studies suggest that 1,1-Dimethylethyl (3S)-4-(chlorosulfonyl)-3-methyl-1-piperazinecarboxylate exhibits interesting pharmacological properties. It has shown promise in inhibiting certain enzymes associated with inflammatory pathways, which could make it useful in developing treatments for conditions like arthritis and autoimmune diseases. Furthermore, its interaction with neurotransmitter receptors has been explored, indicating potential applications in central nervous system disorders.

The compound's structural features also make it an attractive candidate for drug discovery programs aimed at identifying new therapeutic agents. Its unique combination of substituents allows for fine-tuning of its biological activity through structural modifications. This flexibility is highly valued in medicinal chemistry, where small changes in molecular structure can lead to significant differences in efficacy and side effect profiles.

As research continues to uncover new applications for piperazine derivatives, compounds like 1,1-Dimethylethyl (3S)-4-(chlorosulfonyl)-3-methyl-1-piperazinecarboxylate are expected to play a crucial role in developing next-generation pharmaceuticals. The advancements in synthetic methodologies and computational modeling are further enhancing our ability to design and optimize such compounds efficiently. These developments are paving the way for more targeted and effective treatments for various diseases.

In conclusion, the compound with CAS number 2305185-07-1 and product name 1,1-Dimethylethyl (3S)-4-(chlorosulfonyl)-3-methyl-1-piperazinecarboxylate represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug development efforts. As research progresses, this compound is likely to find numerous applications across various therapeutic areas.